Cas no 922479-32-1 (4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 922479-32-1
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 5454799
• Update Time: 2025-05-21

4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• (3-methoxyphenyl)-[4-(4-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• 4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C20H21N3O4S2/c1-27-15-6-3-5-14(13-15)19(24)22-9-11-23(12-10-22)20-21-18-16(28-20)7-4-8-17(18)29(2,25)26/h3-8,13H,9-12H2,1-2H3
• InChI Key： OSOAFSDTCDPUIP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1)(N1CCN(C2=NC3=C(S(C)(=O)=O)C=CC=C3S2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

Introduction to 4-Methanesulfonyl-2-4-(3-Methoxybenzoyl)piperazin-1-yl-1,3-Benzothiazole (CAS No. 922479-32-1)

4-Methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 922479-32-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The unique structural features of this molecule, particularly the presence of a methanesulfonyl group and a piperazine ring substituted with a 3-methoxybenzoyl moiety, contribute to its potential therapeutic applications.

The methanesulfonyl group is a common functional group in medicinal chemistry due to its ability to enhance the lipophilicity and metabolic stability of compounds. In the context of 4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole, this group likely plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that compounds with similar structural motifs exhibit improved oral bioavailability and reduced toxicity, making them attractive candidates for drug development.

The piperazine ring is another key structural element in this compound. Piperazines are widely used in the design of central nervous system (CNS) drugs due to their ability to interact with various neurotransmitter receptors. In the case of 4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole, the piperazine ring is substituted with a 3-methoxybenzoyl group, which adds further complexity and potential for specific receptor interactions. Research has indicated that such substitutions can enhance the selectivity and potency of the compound against specific targets, such as G protein-coupled receptors (GPCRs) and ion channels.

The benzothiazole core is a well-known scaffold in medicinal chemistry, often associated with potent biological activities. Benzothiazoles have been extensively studied for their antitumor properties, particularly in inhibiting various kinases involved in cancer progression. The presence of this core in 4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole suggests that it may have similar therapeutic potential. Recent advancements in structure-based drug design have further optimized benzothiazole derivatives to achieve higher selectivity and reduced off-target effects.

In terms of its biological activity, 4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole has been evaluated in various preclinical studies. These studies have demonstrated its efficacy in inhibiting specific enzymes and pathways implicated in diseases such as cancer and neurodegenerative disorders. For instance, it has shown promising results in inhibiting the activity of protein kinases involved in cell proliferation and survival pathways. Additionally, preliminary data suggest that it may have neuroprotective effects by modulating oxidative stress and inflammation.

The pharmacological profile of 4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole has also been investigated using advanced techniques such as molecular docking and dynamic simulations. These computational methods have provided insights into the binding modes and interactions of the compound with its target proteins. The results indicate that the compound forms stable complexes with key residues within the active sites of these proteins, thereby enhancing its therapeutic potential.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole. Early-phase trials have shown promising results in terms of tolerability and pharmacokinetic parameters. Ongoing studies aim to explore its potential as a novel therapeutic agent for various diseases, including cancer and neurological disorders.

In conclusion, 4-methanesulfonyl-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 922479-32-1) represents a promising candidate for drug development due to its unique structural features and potential biological activities. Continued research and clinical evaluation will provide valuable insights into its therapeutic applications and pave the way for new treatment options in medicine.